Cas no 23606-40-8 (Tris(4,7-diphenyl-1,10-phenanthroline) iron(2+))
23606-40-8 structure
Product Name:Tris(4,7-diphenyl-1,10-phenanthroline) iron(2+)
CAS No:23606-40-8
MF:C72H48FeN6O4S
MW:1149.09933662415
CID:260659
PubChem ID:11980088
Update Time:2025-04-19
Tris(4,7-diphenyl-1,10-phenanthroline) iron(2+) Chemical and Physical Properties
Names and Identifiers
-
- Tris(4,7-diphenyl-1,10-phenanthroline) iron(2+)
- iron(2+)-tris(bathophenanthroline)
- 23606-40-8
- 4,7-diphenyl-1,10-phenanthroline;iron(2+);sulfate
- Iron(2+), tris(4,7-diphenyl-1,10-phenanthroline-N1,N10)-, (OC-6-11)-, sulfate (1:1)
- Tris(bathophenanthroline) iron(2+)
- Fe-Tbpa
-
- Inchi: 1S/3C24H16N2.Fe.H2O4S/c3*1-3-7-17(8-4-1)19-13-15-25-23-21(19)11-12-22-20(14-16-26-24(22)23)18-9-5-2-6-10-18;;1-5(2,3)4/h3*1-16H;;(H2,1,2,3,4)/q;;;+2;/p-2
- InChI Key: YFRQJGANAHGISR-UHFFFAOYSA-L
- SMILES: [Fe+2].S(=O)(=O)([O-])[O-].N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1.N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1.N1C=CC(C2C=CC=CC=2)=C2C=CC3=C(C=CN=C3C=12)C1C=CC=CC=1
Computed Properties
- Exact Mass: 1050.33404
- Monoisotopic Mass: 1148.280717
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 84
- Rotatable Bond Count: 6
- Complexity: 471
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 166
Experimental Properties
- Boiling Point: 543.1°Cat760mmHg
- Flash Point: 242.1°C
- PSA: 77.34
Tris(4,7-diphenyl-1,10-phenanthroline) iron(2+) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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